Cas no 80381-72-2 (OSSL_046942)

OSSL_046942 structure
Product name:OSSL_046942
CAS No:80381-72-2
MF:C17H15N3O2S
MW:325.384902238846
CID:3069378
OSSL_046942 Chemical and Physical Properties
Names and Identifiers
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- OSSL_046942
- 2-methyl-3-[(4-oxocyclohexa-2,5-dien-1-ylidene)amino]-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
- [1]Benzothieno[2,3-d]pyrimidin-4(3H)-one, 5,6,7,8-tetrahydro-2-methyl-3-[(4-oxo-2,5-cyclohexadien-1-ylidene)amino]-
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- Inchi: 1S/C17H15N3O2S/c1-10-18-16-15(13-4-2-3-5-14(13)23-16)17(22)20(10)19-11-6-8-12(21)9-7-11/h6-9H,2-5H2,1H3
- InChI Key: QGXMDWDESIMBIL-UHFFFAOYSA-N
- SMILES: C1(C)N(/N=C2/C=CC(=O)C=C/2)C(=O)C2C3CCCCC=3SC=2N=1
Experimental Properties
- Density: 1.47±0.1 g/cm3(Predicted)
- Boiling Point: 551.1±60.0 °C(Predicted)
- pka: -2.80±0.20(Predicted)
OSSL_046942 Related Literature
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1. CdTequantum dot functionalized silica nanosphere labels for ultrasensitive detection of biomarker†Liyuan Chen,Chengliang Chen,Ruina Li,Ying Li,Songqin Liu Chem. Commun., 2009, 2670-2672
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Yi Cai,Sonal Kumar,Rodney Chua,Vivek Verma,Du Yuan,Zongkui Kou,Hao Ren,Hemal Arora J. Mater. Chem. A, 2020,8, 12716-12722
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Jacek Lipkowski Phys. Chem. Chem. Phys., 2010,12, 13874-13887
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